1-(2-Amino-3-cyanophenyl)propan-2-one
Description
1-(2-Amino-3-cyanophenyl)propan-2-one is a substituted propan-2-one derivative featuring a 2-amino-3-cyanophenyl group attached to the ketone moiety.
Properties
Molecular Formula |
C10H10N2O |
|---|---|
Molecular Weight |
174.20 g/mol |
IUPAC Name |
2-amino-3-(2-oxopropyl)benzonitrile |
InChI |
InChI=1S/C10H10N2O/c1-7(13)5-8-3-2-4-9(6-11)10(8)12/h2-4H,5,12H2,1H3 |
InChI Key |
YETPGYCWJYXKIT-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1=C(C(=CC=C1)C#N)N |
Origin of Product |
United States |
Comparison with Similar Compounds
1-(4-Acetyl-3-hydroxy-phenoxy)propan-2-one (3a)
- Structure: Contains a phenolic hydroxyl (-OH) and acetyl (-COCH₃) group.
- Reactivity: The phenolic -OH group enables chelation with metal ions and participation in hydrogen bonding, as demonstrated by its green coloration in the ferric chloride test .
- Synthesis: Synthesized via microwave-assisted reaction between resacetophenone and chloroacetone in a 1:1 molar ratio (82% yield) .
- Key Difference: Unlike 1-(2-Amino-3-cyanophenyl)propan-2-one, 3a lacks the electron-withdrawing cyano (-CN) group, which would reduce its electrophilicity.
1-(3-Chlorophenyl)-1-(methylamino)propan-2-one
- Structure: Features a chloro-substituted phenyl ring and methylamino group.
- Applications: Reported as a novel psychoactive substance (NPS) with stimulant properties, highlighting the role of halogen and amino groups in modulating biological activity .
- Key Difference: The absence of a cyano group and the presence of a chloro substituent may enhance lipophilicity compared to the target compound .
Functional Group Variations
(S)-1-(Piperidin-2-yl)propan-2-one (XS)
- Structure : Contains a piperidine ring fused to the ketone.
- Applications : Natural alkaloid pelletierine with anti-helminthic activity. Stereochemistry (S-configuration) is critical for bioactivity .
- Key Difference: The piperidine ring introduces basicity and conformational rigidity, contrasting with the planar aromatic system in 1-(2-Amino-3-cyanophenyl)propan-2-one .
1-(Furan-2-yl)propan-2-one
- Structure : Furan ring instead of a substituted phenyl group.
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